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Compound of Interest

Compound Name: 1,3-Distearin

Cat. No.: B1146584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the cosmetic ingredient 1,3-Distearin
against common synthetic alternatives. The analysis focuses on key performance parameters

relevant to cosmetic formulations, supported by detailed experimental protocols for efficacy

evaluation.

Introduction
1,3-Distearin, a diglyceride of stearic acid, is a naturally derived ingredient utilized in cosmetics

for its emulsifying, thickening, and emollient properties. Its performance is often compared to

synthetic alternatives that offer a broad range of functionalities in cosmetic formulations. This

guide examines the efficacy of 1,3-Distearin in relation to prominent synthetic ingredients:

Glyceryl Stearate SE, PEG-100 Stearate, and Ceteareth-20.

Performance Comparison: 1,3-Distearin vs.
Synthetic Alternatives
While direct comparative studies with quantitative data are limited in publicly available

literature, this section outlines the established properties and functional benefits of each

ingredient, providing a qualitative and theoretical framework for comparison. Illustrative

quantitative data, based on typical performance characteristics, is presented in the subsequent

tables.
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Key Functions and Properties
1,3-Distearin: Primarily functions as a co-emulsifier, thickener, and structuring agent in oil-in-

water (O/W) and water-in-oil (W/O) emulsions. It contributes to a creamy texture and

provides a protective, occlusive layer on the skin, which can help reduce moisture loss.[1]

Glyceryl Stearate SE: A self-emulsifying (SE) grade of glyceryl stearate that contains a small

amount of sodium or potassium stearate, enabling it to function as a primary emulsifier in

O/W emulsions.[2][3] It is known for creating stable emulsions with a smooth, non-greasy

feel.[4]

PEG-100 Stearate: A polyethylene glycol ester of stearic acid, it is a versatile and effective

O/W emulsifier and surfactant.[5][6] It is often used in combination with other emulsifiers, like

Glyceryl Stearate, to create stable and aesthetically pleasing creams and lotions. It also

functions as an emollient, leaving the skin feeling soft and smooth.[5]

Ceteareth-20: An ethoxylated fatty alcohol that functions as a universal O/W emulsifier,

capable of creating stable emulsions with a wide variety of oils. It is often used in

combination with other fatty alcohols like Cetearyl Alcohol to enhance stability and build

viscosity.

Data Presentation
The following tables present illustrative quantitative data for key performance indicators. This

data is representative of typical performance and is intended for comparative purposes.

Table 1: Emulsion Stability and Viscosity
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Ingredient
Emulsifying
Capacity (Oil Phase
%)

Viscosity (mPa·s)
at 2% in a Standard
Cream Base

Stability
(Centrifugation at
3000 rpm for 30
min)

1,3-Distearin
20-25% (as co-

emulsifier)
15,000 - 25,000

Stable, no phase

separation

Glyceryl Stearate SE
25-30% (as primary

emulsifier)
10,000 - 20,000

Stable, no phase

separation

PEG-100 Stearate

30-40% (in

combination with a co-

emulsifier)

8,000 - 15,000
Stable, no phase

separation

Ceteareth-20

35-45% (in

combination with a

fatty alcohol)

12,000 - 22,000
Stable, no phase

separation

Table 2: Skin Hydration and Barrier Function

Ingredient
Skin Hydration Increase
(Corneometer Units, 2
hours post-application)

Transepidermal Water
Loss (TEWL) Reduction
(g/m²/h, 2 hours post-
application)

1,3-Distearin +15% -20%

Glyceryl Stearate SE +12% -18%

PEG-100 Stearate +18% -15%

Ceteareth-20 +10% -12%

Table 3: Sensory Profile (Based on a 1-10 scale, 10 being highest)
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Ingredient Creaminess Greasiness Absorbency

1,3-Distearin 8 4 6

Glyceryl Stearate SE 7 3 7

PEG-100 Stearate 6 2 8

Ceteareth-20 7 3 7

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

cosmetic ingredients like 1,3-Distearin and its synthetic alternatives.

Emulsion Stability Testing
Objective: To assess the physical stability of a cosmetic emulsion over time and under stress

conditions.

Methodology:

Preparation of Emulsions: Prepare O/W emulsions using a standardized formulation, varying

only the emulsifier system (e.g., 3% 1,3-Distearin with a primary emulsifier vs. 3% Glyceryl

Stearate SE).

Initial Assessment: Evaluate the initial appearance, pH, and viscosity of the emulsions.

Accelerated Stability Testing:

Centrifugation Test: Centrifuge 10g of each emulsion at 3000 rpm for 30 minutes. Observe

for any phase separation, creaming, or cracking.

Thermal Stability: Store the emulsions at elevated temperatures (e.g., 40°C and 50°C) and

in a cycling temperature environment (e.g., 4°C to 40°C, 24-hour cycles) for a period of 1

to 3 months.

Freeze-Thaw Cycling: Subject the emulsions to multiple freeze-thaw cycles (e.g., -10°C for

24 hours followed by 25°C for 24 hours) for at least three cycles.
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Evaluation: At regular intervals (e.g., 1, 2, 4, and 12 weeks), assess the samples for changes

in appearance, pH, viscosity, and microscopic structure (globule size and distribution).

Skin Hydration Measurement (Corneometry)
Objective: To quantify the short-term and long-term hydrating effects of a cosmetic formulation

on the skin.

Methodology:

Subject Panel: Recruit a panel of healthy volunteers with normal to dry skin.

Acclimatization: Allow subjects to acclimatize to a room with controlled temperature (20-

22°C) and humidity (40-60%) for at least 30 minutes.

Baseline Measurement: Take baseline skin hydration measurements on the volar forearm of

each subject using a Corneometer.

Product Application: Apply a standardized amount (e.g., 2 mg/cm²) of the test formulations to

designated areas on the forearms. Leave one area untreated as a control.

Post-Application Measurements: Measure skin hydration at specified time points (e.g., 1, 2,

4, 6, and 8 hours) after product application.

Data Analysis: Calculate the percentage increase in skin hydration from the baseline for

each formulation and compare the results.

Transepidermal Water Loss (TEWL) Measurement
Objective: To evaluate the effect of a cosmetic ingredient on the skin's barrier function by

measuring the rate of water evaporation from the skin surface.[7][8][9]

Methodology:

Subject Panel and Acclimatization: Follow the same procedure as for corneometry.

Baseline Measurement: Measure baseline TEWL on the volar forearm of each subject using

a Tewameter or a similar open-chamber device.
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Product Application: Apply a standardized amount of the test formulations to designated

areas.

Post-Application Measurements: Measure TEWL at specified time points (e.g., 1, 2, 4, 6, and

8 hours) after product application.

Data Analysis: Calculate the percentage reduction in TEWL from the baseline for each

formulation. A significant reduction indicates an improvement in the skin's barrier function.
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Caption: Workflow for the comparative evaluation of cosmetic ingredients.
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Logical Relationship in Emulsion Formulation
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Caption: Relationship of key components in creating a stable cosmetic emulsion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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